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Compound of Interest

Compound Name: 5-iodo-2-methyl-1H-imidazole

Cat. No.: B1304183

An In-depth Technical Guide to 2-Methyl-4(5)-iodo-1(H)-imidazole (CAS 73746-45-9)

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and supply of 2-Methyl-4(5)-iodo-1(H)-imidazole (also known as 4-lodo-2-methyl-1H-
imidazole), a key intermediate in various synthetic processes. This document is intended for
researchers, scientists, and professionals in the fields of drug development and chemical
synthesis.

Chemical Properties and Identifiers

2-Methyl-4(5)-iodo-1(H)-imidazole is a solid, typically appearing as an off-white to light yellow
powder. Its structure, characterized by an imidazole ring substituted with a methyl group and an
iodine atom, makes it a valuable precursor in the synthesis of more complex molecules.[1] The
iodine atom serves as an excellent leaving group or a reactive site for various chemical
transformations, particularly in palladium-catalyzed cross-coupling reactions.

Table 1: Chemical and Physical Properties of CAS 73746-45-9
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Property Value Source(s)
CAS Number 73746-45-9

Molecular Formula C4H5IN2

Molecular Weight ~208.00 g/mol

Appearance Off-white to light yellow solid

4-lodo-2-methyl-1H-imidazole,

2-Methyl-4(5)-iodo-1H-
Synonyms o

imidazole, 5-lodo-2-methyl-1H-

imidazole

Synthesis and Experimental Protocols

The synthesis of iodinated imidazoles, including 4-iodo-1H-imidazole derivatives, is a critical
process for their application as intermediates. Several methods have been developed, with a
common approach involving the direct iodination of an imidazole precursor followed by
selective deiodination.

General Synthesis Pathway

A general method for preparing 4-iodo-1H-imidazoles involves a two-step process starting from
imidazole. The first step is a disubstitution reaction with iodine under alkaline conditions to
produce a 4,5-diiodo-imidazole intermediate. This is followed by a reduction reaction to
selectively remove one iodine atom, yielding the desired 4-iodo-1H-imidazole.[2] This method is
valued for its use of readily available raw materials and high yield.[2]
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General synthesis pathway for 4-iodo-1H-imidazole.

Detailed Experimental Protocol for 4-iodo-1H-imidazole

The following protocol is a generalized procedure based on patent literature for the synthesis of
4-iodo-1H-imidazole, which is structurally related to the target compound.[2][3]

Step 1: lodination Reaction
e |n a suitable reactor, dissolve imidazole in water.

» Under alkaline conditions (e.g., using potassium hydroxide), add iodine in batches.[3] The
reaction temperature is typically maintained between 60-100°C.[3]

 After the reaction is complete (monitored by a suitable method like TLC), adjust the pH to
approximately 7-9 with an acid (e.g., concentrated hydrochloric acid).[3][4]

o A solid precipitate, the crude 4,5-diiodo-imidazole, will form and can be collected by filtration.

[3]
Step 2: Reduction Reaction
e The crude diiodo-imidazole product is then subjected to a reduction reaction.
e The crude product is dissolved in a solvent mixture, such as isopropanol and water.[3]
e Areducing agent, for example, sodium sulfite, is added to the solution.[3]
e The reaction mixture is heated to reflux until the starting material is consumed.[3]

 After cooling, the product can be isolated through filtration, extraction with an organic solvent
like ethyl acetate, and subsequent concentration under reduced pressure to yield the 4-iodo-
1H-imidazole.[3]

Biological Activity and Applications in Drug
Discovery
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While specific biological activity and signaling pathway information for 2-Methyl-4(5)-iodo-1(H)-
imidazole (CAS 73746-45-9) is not extensively documented in publicly available literature, the
imidazole scaffold is of significant interest in medicinal chemistry. Imidazole derivatives are
known to possess a wide range of biological activities, including antibacterial, antifungal,
antiviral, and anticancer properties.[5][6][7]

The primary role of 4-lodo-2-methyl-1H-imidazole is as a versatile chemical intermediate. Its
utility stems from the presence of the iodine atom, which facilitates the introduction of diverse
functional groups necessary for biological activity through cross-coupling reactions. This makes
it a valuable building block in the synthesis of active pharmaceutical ingredients (APIs) and
other complex heterocyclic structures.[8]

Signaling Pathways

There is no specific information available in the reviewed literature detailing the involvement of
2-Methyl-4(5)-iodo-1(H)-imidazole in any particular signaling pathways. Its role is primarily
established as a synthetic intermediate rather than a biologically active agent that directly
interacts with cellular signaling cascades.

Suppliers

2-Methyl-4(5)-iodo-1(H)-imidazole is available from various chemical suppliers. The purity and
quantity can vary, so it is advisable to contact the suppliers directly for detailed specifications.

Table 2: Selected Suppliers of CAS 73746-45-9

Supplier Location Noted Purity
USA (Chicago) and China

SynChem, Inc. ] >95%
(Shanghai)

Alfa Chemical China

Ambeed

ChemicalBook

Guidechem
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Disclaimer: This information is for research and development purposes only. All chemicals
should be handled by qualified individuals trained in laboratory procedures and familiar with
potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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